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In the realm of pharmaceutical and cosmetic formulations, the selection of an appropriate

rheology modifier is paramount to achieving desired product performance, stability, and

sensory attributes. Carbomers, a class of high molecular weight cross-linked polymers of

acrylic acid, are widely utilized for their exceptional thickening, suspending, and stabilizing

properties.[1] Among the various grades available, Carbomer 934 and Carbomer 940 are two

of the most frequently employed. This guide provides a detailed comparative rheological

analysis of these two polymers, supported by experimental data, to aid researchers, scientists,

and drug development professionals in their formulation decisions.

General Characteristics
Carbomer 934 and Carbomer 940, while both being cross-linked polyacrylic acid polymers,

exhibit distinct rheological profiles primarily due to differences in their molecular weight and

cross-linking density.[2] Carbomer 940 is generally characterized by its ability to produce high-

viscosity, sparklingly clear gels with a "short" rheological behavior, meaning the gel is thick and

does not flow easily.[3] In contrast, Carbomer 934 typically yields gels of medium viscosity and

is more opaque in appearance.

Quantitative Rheological Comparison
The rheological behavior of Carbomer gels is significantly influenced by factors such as

polymer concentration and pH. The following table summarizes key rheological parameters for

Carbomer 934 and Carbomer 940 based on available experimental data.
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Rheological
Parameter

Carbomer 934 Carbomer 940 Test Conditions

Viscosity 40,000 - 60,000 cP[4]
45,000 - 70,000 cP[3]

[5][6]

0.5% w/w neutralized

aqueous solution at

25°C

Yield Stress

Generally lower than

Carbomer 940 at

equivalent

concentrations and

pH[2]

Generally higher than

Carbomer 934 at

equivalent

concentrations and

pH[2]

Varies with

concentration and

pH[2]

Flow Behavior
Medium viscosity,

more flowable

High viscosity, "short"

flow (less flowable)[3]

Visual observation of

gel properties

Clarity Opaque Sparklingly clear[7]
Visual observation of

gel properties

Experimental Protocols
The characterization of the rheological properties of Carbomer gels involves several key

experimental procedures.

Preparation of Carbomer Gels
A standardized protocol for the preparation of Carbomer gels is crucial for obtaining

reproducible rheological data.

Dispersion: The Carbomer powder is slowly and carefully dispersed into deionized water with

continuous agitation. A propeller-type or magnetic stirrer at a moderate speed is typically

used to avoid the formation of agglomerates.[8][9]

Hydration: The dispersion is allowed to hydrate for a sufficient period, often several hours or

overnight, to ensure complete swelling of the polymer particles.[8]

Neutralization: The acidic Carbomer dispersion is neutralized to a target pH, typically

between 6.0 and 7.5, using a suitable neutralizing agent.[10] Common neutralizers include

sodium hydroxide (NaOH), triethanolamine (TEA), and other organic amines.[5][8] The
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neutralizer is added dropwise while continuously stirring until the desired pH is achieved,

resulting in the formation of a viscous gel.

Rheological Measurements
Rheological properties are typically measured using a controlled-stress or controlled-strain

rheometer equipped with appropriate geometries, such as parallel plates or a cone and plate.

[11][12]

Steady Shear Viscosity: The viscosity of the gel is measured over a range of shear rates to

determine its flow behavior. Carbomer gels typically exhibit shear-thinning (pseudoplastic)

behavior, where the viscosity decreases with an increasing shear rate.[8]

Yield Stress: The yield stress, which is the minimum stress required to initiate flow, is a

critical parameter for characterizing the suspending ability of the gel. It can be determined

from the flow curve (shear stress vs. shear rate) or by using an oscillatory stress sweep.[13]

Oscillatory Measurements (Dynamic Rheology): Small amplitude oscillatory shear (SAOS)

tests are performed to determine the viscoelastic properties of the gel, including the storage

modulus (G') and the loss modulus (G''). G' represents the elastic (solid-like) component,

while G'' represents the viscous (liquid-like) component. For Carbomer gels, G' is typically

much larger than G'', indicating a predominantly elastic behavior at rest.[11]

Experimental Workflow and Logical Relationships
The process of preparing and characterizing Carbomer gels for a comparative rheological study

can be visualized as a logical workflow.
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Caption: Workflow for Comparative Rheological Analysis.

The fundamental difference in the rheological behavior of Carbomer 934 and 940 stems from

their distinct molecular structures.
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Caption: Structure-Property Relationship of Carbomers.

Conclusion
The choice between Carbomer 934 and Carbomer 940 for a specific formulation should be

guided by the desired rheological properties and final product characteristics. Carbomer 940 is

the preferred choice for applications requiring high viscosity and clarity, such as transparent

gels. Carbomer 934, with its medium viscosity, may be more suitable for lotions and creams

where a less viscous and more opaque appearance is acceptable. The experimental data and

protocols presented in this guide provide a foundation for making informed decisions in the

selection and application of these versatile rheology modifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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